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Compound of Interest

Compound Name: 2-iodo-5-(trifluoromethyl)aniline

Cat. No.: B011494 Get Quote

Note to the reader: This technical guide focuses on 4-Amino-3-iodobenzotrifluoride (CAS No.

163444-17-5). Information regarding the specific isomer, 3-Amino-4-iodobenzotrifluoride, is not

readily available in scientific literature. It is highly probable that inquiries for "3-Amino-4-

iodobenzotrifluoride" are referring to the more scientifically and commercially prevalent isomer

detailed herein.

This document provides a comprehensive overview of 4-Amino-3-iodobenzotrifluoride, a key

intermediate in organic synthesis, particularly for the development of pharmaceuticals and

advanced materials. This guide is intended for researchers, scientists, and professionals in the

field of drug development and materials science.

Chemical Structure and Synonyms
4-Amino-3-iodobenzotrifluoride is an aromatic organic compound characterized by a benzene

ring substituted with a trifluoromethyl group, an amino group, and an iodine atom.

Below is a visualization of the molecular structure of 4-Amino-3-iodobenzotrifluoride.
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Chemical Structure of 4-Amino-3-iodobenzotrifluoride
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Start: Reagents Added to Autoclave

2-Amino-4-(trifluoromethyl)benzoic acid
Iodine (I₂)

Potassium Iodide (KI)
Acetonitrile (CH₃CN)

Autoclave purged with O₂ (10 bar)

Reaction Mixture Stirred at 180°C

Reactor Cooled with Water Bath

Reaction Work-up and Purification

Product: 2-Iodo-4-(trifluoromethyl)aniline
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Amino Group (NH₂) Reactivity

4-Amino-3-iodobenzotrifluoride

Diazotization Acylation / Sulfonylation

Cross-Coupling Reactions
(Suzuki, Sonogashira, etc.) Lithiation / Grignard Formation

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Amino-3-
iodobenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011494#3-amino-4-iodobenzotrifluoride-structure-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b011494?utm_src=pdf-body-img
https://www.benchchem.com/product/b011494#3-amino-4-iodobenzotrifluoride-structure-and-synonyms
https://www.benchchem.com/product/b011494#3-amino-4-iodobenzotrifluoride-structure-and-synonyms
https://www.benchchem.com/product/b011494#3-amino-4-iodobenzotrifluoride-structure-and-synonyms
https://www.benchchem.com/product/b011494#3-amino-4-iodobenzotrifluoride-structure-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b011494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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